Cas no 954265-80-6 (2-Methyl-1-(piperazin-1-yl)butan-1-one)

• Product Name: 2-Methyl-1-(piperazin-1-yl)butan-1-one
• CAS No: 954265-80-6
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• MDL: MFCD09737950
• CID: 4723086
• Update Time: 2025-06-11

2-Methyl-1-(piperazin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-(piperazin-1-yl)butan-1-one
• 1-(2-METHYLBUTANOYL)PIPERAZINE

• MDL： MFCD09737950
• Inchi： 1S/C9H18N2O/c1-3-8(2)9(12)11-6-4-10-5-7-11/h8,10H,3-7H2,1-2H3
• InChI Key： SOBUKBHFURYFHK-UHFFFAOYSA-N
• SMILES： O=C(C(C)CC)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Topological Polar Surface Area: 32.299

Additional information on 2-Methyl-1-(piperazin-1-yl)butan-1-one

Recent Advances in the Study of 2-Methyl-1-(piperazin-1-yl)butan-1-one (CAS: 954265-80-6)

2-Methyl-1-(piperazin-1-yl)butan-1-one (CAS: 954265-80-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

One of the most notable advancements in the study of 2-Methyl-1-(piperazin-1-yl)butan-1-one is its role in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS) targeting drugs. Researchers have identified its piperazine moiety as a critical structural feature that enhances binding affinity to neurotransmitter receptors. Recent publications in journals such as the Journal of Medicinal Chemistry highlight its utility in optimizing drug candidates for improved pharmacokinetic profiles.

In addition to its applications in CNS drug development, 2-Methyl-1-(piperazin-1-yl)butan-1-one has also been investigated for its potential anti-inflammatory and antimicrobial properties. A 2023 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in inhibiting specific inflammatory pathways, suggesting its promise as a lead compound for new anti-inflammatory agents. Furthermore, its structural versatility allows for modifications that can enhance its bioactivity and reduce off-target effects.

The synthesis of 2-Methyl-1-(piperazin-1-yl)butan-1-one has also seen methodological improvements. Recent protocols emphasize greener chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, to improve yield and reduce environmental impact. These advancements are particularly relevant for scaling up production in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 2-Methyl-1-(piperazin-1-yl)butan-1-one-based therapeutics. Issues such as metabolic stability, bioavailability, and potential toxicity require further investigation. Ongoing preclinical studies are addressing these concerns, with some candidates already entering Phase I clinical trials.

In conclusion, 2-Methyl-1-(piperazin-1-yl)butan-1-one (CAS: 954265-80-6) represents a versatile and promising compound in medicinal chemistry. Its applications span CNS disorders, inflammation, and infectious diseases, supported by recent advancements in synthesis and pharmacological profiling. Continued research will be essential to fully realize its therapeutic potential and overcome existing challenges.